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Compound of Interest

Compound Name: 4-Octyloxybenzaldehyde

Cat. No.: B1347021 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 4-Octyloxybenzaldehyde are paramount for laboratory

safety and environmental responsibility. This document provides immediate, essential safety

protocols, operational plans, and disposal guidance for 4-Octyloxybenzaldehyde.

Chemical Identifier and Properties

Property Value

Chemical Name 4-Octyloxybenzaldehyde

CAS Number 24083-13-4

Molecular Formula C15H22O2

Molecular Weight 234.33 g/mol

Appearance Light yellow liquid

Boiling Point 140 - 142 °C @ 0.1 mm Hg[1]

Specific Gravity 0.980[1]

Vapor Density 8.08[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
4-Octyloxybenzaldehyde is classified as a hazardous chemical, causing skin and serious eye

irritation, and may cause respiratory irritation.[1] Therefore, stringent adherence to safety

precautions and the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment (PPE)

PPE Category Specification Standard Reference

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[2]

EN166 (EU) or NIOSH (US)

approved.[2]

Skin Protection
Chemical-resistant gloves

(e.g., Butyl rubber).[2][3]

EU Directive 89/686/EEC and

EN 374.[2]

Impervious clothing or lab coat

to prevent skin contact.[2][4]

Respiratory Protection

Required if ventilation is

inadequate or when

aerosols/vapors are

generated.[5] Use a NIOSH-

approved respirator with

appropriate cartridges (e.g.,

OV/AG/P99 or ABEK-P2).[2]

NIOSH (US) or CEN (EU)

approved.[2]

Operational Plan for Handling 4-
Octyloxybenzaldehyde
Adherence to a strict operational plan is crucial to minimize exposure and ensure safety.

Step 1: Preparation and Engineering Controls

Ventilation: Always handle 4-Octyloxybenzaldehyde in a well-ventilated area. A chemical

fume hood is highly recommended.[4][6]
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Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible.

Review SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet (SDS) for 4-Octyloxybenzaldehyde.[2]

Step 2: Donning Personal Protective Equipment (PPE)

Put on all required PPE as specified in the table above before handling the chemical.[4]

Gloves must be inspected for any damage prior to use.[2]

Step 3: Chemical Handling

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[2]

[7]

Avoid Inhalation: Avoid breathing vapors or mists.[1][7]

Dispensing: When transferring the liquid, do so carefully to avoid splashing.

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

well-ventilated place under an inert gas, as it can be air and moisture-sensitive.[1][2][5]

Step 4: Post-Handling Procedures

Decontamination: After handling, wash hands and any exposed skin thoroughly with soap

and water.[1]

Glove Removal: Use the proper glove removal technique to avoid skin contact with the outer

surface of the glove.[2]

Clothing: Remove and wash any contaminated clothing before reuse.[1]

Disposal Plan for 4-Octyloxybenzaldehyde
Proper disposal is critical to prevent environmental contamination and comply with regulations.

Step 1: Waste Segregation and Collection
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Waste Container: Collect any waste 4-Octyloxybenzaldehyde and contaminated materials

(e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed container for

hazardous waste.[2][4]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "4-Octyloxybenzaldehyde".[4]

Step 2: Spill Management

Evacuate and Ventilate: In case of a spill, evacuate the area and ensure adequate

ventilation.[4]

Containment: Use an inert absorbent material, such as sand or earth, to contain the spill. Do

not use combustible materials like paper towels.[4]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable container for hazardous waste.[4]

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap

and water.[4] All cleanup materials must be disposed of as hazardous waste.[4]

Step 3: Final Disposal

Do Not Dispose Down the Drain: Under no circumstances should this chemical be disposed

of down the drain, as it can be harmful to aquatic life.[2][4]

Licensed Disposal Service: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified professional waste disposal service.[2][4] The Safety Data

Sheet (SDS) should be provided to the disposal company.[4]

Incineration: A potential disposal method is to burn the chemical in a chemical incinerator

equipped with an afterburner and scrubber.[2]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 4-Octyloxybenzaldehyde
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Caption: Workflow for Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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